Cas no 5852-10-8 (2-(7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetic acid)

• Product Name: 2-(7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetic acid
• CAS No: 5852-10-8
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• MDL: MFCD00467589
• CID: 377180
• PubChem ID: 5393149
• Update Time: 2025-08-02

2-(7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetic acid
• 7-Hydroxy-4-methylcoumarin-3-acetic Acid
• 7-Hydroxy-4-methyl-3-coumarinylacetic acid
• (7-Hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-acetic acid
• (7-hydroxy-4-methyl-2-oxochromen-3-yl)acetic acid
• 2H-1-Benzopyran-3-aceticacid, 7-hydroxy-4-methyl-2-oxo-
• 4-Methylumbelliferone-3-acetic acid
• OOGKDHCQSZAEQI-UHFFFAOYSA-N
• 2-(7-hydroxy-4-methyl-2-oxochromen-3-yl)acetic acid
• 7-HYDROXY-4-METHYL-CUMARONE-3-YL ACETIC ACID
• (7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetic acid
• 2H-1-Benzopyran-3-acetic acid, 7-hydroxy-4-methyl-2-oxo-
• 7-HYDROXY-4-METHYL-
• DTXSID70419822
• Z1824566054
• (7-Hydroxy-4-methyl-2-oxo-2H-1-benzopyran-3-yl)acetic acid
• CS-0114632
• LCZC239
• 5852-10-8
• EN300-186405
• 7-Hydroxy-4-methylcoumarin-3-aceticAcid
• D91030
• MFCD00467589
• AKOS005174879
• H1398
• HY-D1084
• SCHEMBL590825
• FT-0621423
• AS-65306
• PD167241
• 7-Hydroxy-4-methyl-3-coumarinylacetic acid, suitable for fluorescence, >=98.0% (HPLC)
• STK801590
• 2-(7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetic acid

• MDL： MFCD00467589
• Inchi： 1S/C12H10O5/c1-6-8-3-2-7(13)4-10(8)17-12(16)9(6)5-11(14)15/h2-4,13H,5H2,1H3,(H,14,15)
• InChI Key： OOGKDHCQSZAEQI-UHFFFAOYSA-N
• SMILES： O1C(C(CC(=O)O)=C(C)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 234.05300
• Monoisotopic Mass: 234.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.4000
• Melting Point: 268°C(lit.)
• Boiling Point: 215.9° C
• Solubility: DMF: soluble
• PSA: 87.74000
• LogP: 1.43410
• Solubility: Not determined
• Sensitiveness: Sensitive to light and heat

2-(7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：-20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins
• Other Chemical Reagents

Additional information on 2-(7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetic acid

2-(7-Hydroxy-4-Methyl-2-Oxo-2H-Chromen-3-Yl)Acetic Acid (CAS No. 5852-10-8): A Comprehensive Overview

Introduction to 2-(7-Hydroxy-4-Methyl-2-Oxo-2H-Chromen-3-Yl)Acetic Acid

2-(7-Hydroxy-4-Methyl-2-Oxo-2H-Chromen-3-Yl)Acetic Acid, also identified by its CAS No. 5852-10-8, is a biologically active compound with significant potential in various fields, including pharmacology and nutraceuticals. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a fused benzene ring and a pyran ring. The presence of hydroxyl and methyl groups in its structure contributes to its unique chemical properties and biological activities.

Structural Features and Synthesis

The molecular structure of 2-(7-Hydroxy-4-Methyl-2-Oxo-2H-Chromen-3-Yl)Acetic Acid is characterized by a chromen ring system, which is a derivative of coumarin. The chromen ring is substituted with a hydroxyl group at the 7-position, a methyl group at the 4-position, and an acetic acid moiety attached at the 3-position. This substitution pattern plays a crucial role in determining the compound's stability, solubility, and bioavailability.

The synthesis of this compound involves multi-step organic reactions, including oxidation, condensation, and esterification processes. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity, making it more accessible for research and commercial applications.

Biological Activities and Applications

Research on CAS No. 5852-10-8 has revealed its potential as an antioxidant, anti-inflammatory, and anticancer agent. Studies have demonstrated that this compound exhibits significant radical scavenging activity, which is attributed to its ability to neutralize reactive oxygen species (ROS). This property makes it a promising candidate for use in skincare products aimed at combating oxidative stress and preventing premature aging.

In addition to its antioxidant properties, CAS No. 5852-10-SYMBOL has shown anti-inflammatory effects in preclinical models. It inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL6, making it a potential therapeutic agent for inflammatory diseases like arthritis and neuroinflammation.

Recent studies have also explored the anticancer potential of this compound. It has been found to induce apoptosis in various cancer cell lines by modulating key signaling pathways, including the PI3K/AKT/mTOR pathway. Furthermore, it exhibits synergistic effects when used in combination with conventional chemotherapeutic agents, enhancing their efficacy while reducing side effects.

Safety Profile and Toxicological Studies

The safety profile of CAS No. 5852-SYMBOL has been evaluated through acute and subchronic toxicity studies in experimental animals. Results indicate that this compound has a low toxicity profile with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to assess its safety for chronic use.

Market Trends and Future Prospects

The demand for CAS No. 585-SYMBOL-based products is growing due to increasing consumer awareness about the benefits of natural bioactive compounds. The nutraceutical industry is particularly interested in this compound as a functional ingredient for dietary supplements aimed at improving oxidative stress management and immune support.

Moreover, the pharmaceutical industry is exploring the potential of this compound as a lead molecule for drug development programs targeting chronic diseases such as cancer, inflammation, and neurodegenerative disorders.

In conclusion, CAS No. 585-SYMBOL represents a valuable addition to the portfolio of bioactive compounds with diverse applications across multiple industries. Continued research into its mechanisms of action, optimization of synthetic methods, and large-scale clinical trials will further establish its role as an important therapeutic agent in the coming years.